Cas no 3516-87-8 (ethyl (pentafluorobenzoyl)acetate)

ethyl (pentafluorobenzoyl)acetate structure
3516-87-8 structure
Product Name:ethyl (pentafluorobenzoyl)acetate
CAS No:3516-87-8
MF:C11H7F5O3
MW:282.163501024246
MDL:MFCD00192163
CID:44232
PubChem ID:2760255
Update Time:2025-04-18

ethyl (pentafluorobenzoyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl (pentafluorobenzoyl)acetate
    • (Pentafluorobenzoyl)Acetic Acid Ethyl Ester
    • 3-OXO-3-PENTAFLUOROPHENYL-PROPIONIC ACID ETHYL ESTER
    • Ethyl 3-oxo-3-(perfluorophenyl)propanoate
    • ethyl 3-oxo-3-(2,3,4,5,6-pentafluorophenyl)propanoate
    • 3-Oxo-3-pentafluorophenylpropionic acid ethyl ester
    • AKOS007930392
    • SCHEMBL1186761
    • ethyl 2,3,4,5,6-pentafluorobenzoylacetate
    • ETHYL(PENTAFLUOROBENZOYL)ACETATE
    • 3516-87-8
    • F79419
    • BS-42407
    • Ethyl 2,3,4 ,5, 6-pentafluorobenzoylacetate
    • SFYYMUUQGSQVFT-UHFFFAOYSA-N
    • DTXSID90375077
    • FT-0634885
    • A822623
    • J-019972
    • MFCD00192163
    • CS-0314860
    • ethyl pentafluorobenzoylacetate
    • MDL: MFCD00192163
    • Inchi: 1S/C11H7F5O3/c1-2-19-5(18)3-4(17)6-7(12)9(14)11(16)10(15)8(6)13/h2-3H2,1H3
    • InChI Key: SFYYMUUQGSQVFT-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C(CC(=O)OCC)=O)F)F)F)F

Computed Properties

  • Exact Mass: 282.03200
  • Monoisotopic Mass: 282.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.43
  • Melting Point: No data available
  • Boiling Point: 103-104 ºC (4 mmHg)
  • Flash Point: 105 ºF
  • Refractive Index: 1.464
  • PSA: 43.37000
  • LogP: 2.51800
  • Solubility: Not determined
  • Vapor Pressure: No data available

ethyl (pentafluorobenzoyl)acetate Security Information

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